Cas no 1361607-70-6 (2-Amino-5-(3,4-dichlorophenyl)-3-fluoropyridine)

• Product Name: 2-Amino-5-(3,4-dichlorophenyl)-3-fluoropyridine
• CAS No: 1361607-70-6
• MF: C₁₁H₇Cl₂FN₂
• MW: 257.09108376503
• CID: 4923292
• Update Time: 2025-06-08

2-Amino-5-(3,4-dichlorophenyl)-3-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-(3,4-dichlorophenyl)-3-fluoropyridine

• Inchi： 1S/C11H7Cl2FN2/c12-8-2-1-6(3-9(8)13)7-4-10(14)11(15)16-5-7/h1-5H,(H2,15,16)
• InChI Key： CPEBMGBRAIVVKP-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C=NC(=C(C=1)F)N)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 242
• XLogP3: 3.5
• Topological Polar Surface Area: 38.9

Additional information on 2-Amino-5-(3,4-dichlorophenyl)-3-fluoropyridine

2-Amino-5-(3,4-Dichlorophenyl)-3-Fluoropyridine: A Comprehensive Overview

The compound 2-Amino-5-(3,4-Dichlorophenyl)-3-Fluoropyridine, identified by the CAS number 1361607-70-6, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique electronic properties and versatile reactivity. The molecule features a pyridine ring substituted with an amino group at position 2, a fluorine atom at position 3, and a 3,4-dichlorophenyl group at position 5. These substituents contribute to its distinct chemical behavior and make it a valuable compound in both academic research and industrial settings.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-Amino-5-(3,4-Dichlorophenyl)-3-Fluoropyridine. Researchers have explored various methodologies, including nucleophilic aromatic substitution and coupling reactions, to construct this molecule. One notable approach involves the use of palladium-catalyzed cross-coupling reactions, which have proven to be highly effective in forming the carbon-heteroatom bonds required for this structure. These methods not only enhance the yield but also improve the purity of the final product, making them suitable for large-scale production.

The electronic properties of 2-Amino-5-(3,4-Dichlorophenyl)-3-Fluoropyridine are significantly influenced by its substituents. The amino group at position 2 introduces electron-donating effects, while the fluorine atom at position 3 and the dichlorophenyl group at position 5 exert electron-withdrawing effects. This balance of electron-donating and withdrawing groups creates a unique electronic environment within the pyridine ring, which is advantageous for various applications. For instance, these properties make the compound a promising candidate for use in organic electronics, where tailored electronic characteristics are crucial.

In the field of pharmacology, 2-Amino-5-(3,4-Dichlorophenyl)-3-Fluoropyridine has shown potential as a lead compound for drug development. Its ability to interact with biological targets through hydrogen bonding and π-π interactions makes it a valuable starting point for designing bioactive molecules. Recent studies have explored its role as an inhibitor of certain enzymes and receptors, highlighting its potential in treating various diseases. Additionally, its structural flexibility allows for further modification to optimize pharmacokinetic properties such as solubility and bioavailability.

The environmental impact of 2-Amino-5-(3,4-Dichlorophenyl)-3-Fluoropyridine has also been a topic of interest. Researchers have investigated its biodegradability and toxicity under different conditions. Preliminary results suggest that the compound exhibits moderate biodegradability under aerobic conditions, which is encouraging for its potential use in sustainable chemical processes. However, further studies are required to fully understand its environmental fate and ensure its safe application.

In conclusion, 2-Amino-5-(3,4-Dichlorophenyl)-3-Fluoropyridine (CAS No: 1361607-70-6) is a multifaceted compound with promising applications across various fields. Its unique structure and electronic properties make it a valuable tool in synthetic chemistry, materials science, and pharmacology. Ongoing research continues to uncover new insights into its potential uses and optimize its synthesis and application processes. As advancements in chemical technology continue to evolve, this compound is poised to play an increasingly important role in both academic research and industrial applications.